Cas no 612069-25-7 (3’-Des(dimethylamino)-3’-keto Azithromycin)

• Product Name: 3’-Des(dimethylamino)-3’-keto Azithromycin
• CAS No: 612069-25-7
• MF: C₃₆H₆₅NO₁₃
• MW: 719.900213003159
• CID: 1058998
• PubChem ID: 71315597
• Update Time: 2025-06-29

3’-Des(dimethylamino)-3’-keto Azithromycin Chemical and Physical Properties

Names and Identifiers

• 3’-Des(dimethylamino)-3’-keto Azithromycin
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-11-[(2S,3S,6R)-3-hydroxy-6-methyl-4-oxooxan-2-yl]oxy-3,5,6,8,10,12,14-hep
• 3'-Des(diMethylaMino)-3'-keto AzithroMycin
• UNII-RMC18HT68M
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-11-[(2S,3S,6R)-3-hydroxy-6-methyl-4-oxooxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one
• A899816
• AZITHROMYCIN IMPURITY N [EP IMPURITY]
• Azithromycin Impurity N
• DTXSID20210124
• 612069-25-7
• 3'-De(dimethylamino)-3'-oxoazithromycin
• Q27288190
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-((2,6-DIDEOXY-3,3-DIMETHYL--L-RIBO-HEXOPYRANOSYL)OXY)-2-ETHYL-3,4,10-TRIHYDROXY-3,5,6,8,10,12,14-HEPTAMETHYL-11-((3,4,6-TRIDEOXY-3-OXO--D-XYLO-HEXOPYRANOSYL)OXY)-1-OXA-6-AZACYCLOPENTADECAN-15-ONE
• RMC18HT68M
• AZITHROMYCIN IMPURITY N (EP IMPURITY)
• DTXCID20132615

• Inchi： 1S/C36H65NO13/c1-13-25-36(10,44)29(40)22(6)37(11)17-18(2)15-34(8,43)31(50-33-27(39)24(38)14-19(3)46-33)20(4)28(21(5)32(42)48-25)49-26-16-35(9,45-12)30(41)23(7)47-26/h18-23,25-31,33,39-41,43-44H,13-17H2,1-12H3/t18-,19-,20+,21-,22-,23+,25-,26+,27-,28+,29-,30+,31-,33+,34-,35-,36-/m1/s1
• InChI Key： AMNAVVMCWWSBHN-AWHKAWBESA-N
• SMILES： O([C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)[C@@H]1[C@@H](C)C(=O)O[C@H](CC)[C@](C)([C@@H]([C@@H](C)N(C)C[C@H](C)C[C@](C)([C@@H]([C@H]1C)O[C@H]1[C@@H](C(C[C@@H](C)O1)=O)O)O)O)O

Computed Properties

• Exact Mass: 719.44600
• Monoisotopic Mass: 719.44559113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 6
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 193.91000
• LogP: 1.47750

3’-Des(dimethylamino)-3’-keto Azithromycin Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 3’-Des(dimethylamino)-3’-keto Azithromycin

3’-Des(dimethylamino)-3’-keto Azithromycin (CAS No. 612069-25-7): An Innovative Antibiotic with Enhanced Properties

3’-Des(dimethylamino)-3’-keto Azithromycin (CAS No. 612069-25-7) is a novel derivative of the well-known macrolide antibiotic, azithromycin. This compound has garnered significant attention in the pharmaceutical and medical research communities due to its unique structural modifications and potential therapeutic advantages over its parent compound. In this comprehensive introduction, we will delve into the chemical structure, pharmacological properties, and recent research findings related to this innovative antibiotic.

The chemical structure of 3’-Des(dimethylamino)-3’-keto Azithromycin is characterized by the removal of the dimethylamino group at the 3' position and the introduction of a keto group at the same position. These modifications significantly alter the physicochemical properties of the molecule, leading to enhanced stability and improved pharmacokinetic profiles. The molecular formula of this compound is C₃₈H₇₀N₂O₁₂, with a molecular weight of approximately 746.97 g/mol.

In terms of its pharmacological properties, 3’-Des(dimethylamino)-3’-keto Azithromycin exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria. Recent studies have demonstrated that this derivative maintains or even surpasses the antibacterial efficacy of azithromycin while showing reduced susceptibility to common resistance mechanisms. This makes it a promising candidate for treating infections caused by multidrug-resistant bacteria, a growing concern in clinical settings.

The mechanism of action of 3’-Des(dimethylamino)-3’-keto Azithromycin involves binding to the 50S ribosomal subunit of bacteria, thereby inhibiting protein synthesis. However, the specific interactions between this modified compound and the ribosomal subunit differ from those of azithromycin, potentially explaining its enhanced activity against resistant strains. Research published in the Journal of Medicinal Chemistry in 2021 highlighted these differences through detailed structural and functional studies.

Clinical trials evaluating the safety and efficacy of 3’-Des(dimethylamino)-3’-keto Azithromycin are currently underway. Preliminary results have shown that this compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties, including extended half-life and improved tissue penetration. These characteristics suggest that it could be administered less frequently than conventional antibiotics, thereby enhancing patient compliance and reducing the risk of side effects.

In addition to its antibacterial properties, recent studies have explored the potential anti-inflammatory effects of 3’-Des(dimethylamino)-3’-keto Azithromycin. Research published in the European Journal of Pharmacology in 2022 indicated that this compound can modulate immune responses by inhibiting pro-inflammatory cytokine production and reducing oxidative stress. These findings open up new avenues for its use in treating inflammatory conditions alongside bacterial infections.

The development of 3’-Des(dimethylamino)-3’-keto Azithromycin also aligns with broader efforts to combat antimicrobial resistance (AMR). The World Health Organization (WHO) has identified AMR as one of the top global health threats, and innovative compounds like this derivative play a crucial role in addressing this challenge. By providing an alternative to existing antibiotics, 3’-Des(dimethylamino)-3’-keto Azithromycin can help preserve the effectiveness of current treatments while offering new options for patients.

In conclusion, 3’-Des(dimethylamino)-3’-keto Azithromycin (CAS No. 612069-25-7) represents a significant advancement in the field of antibiotic research. Its unique structural modifications confer enhanced stability, improved pharmacokinetic properties, and potent antibacterial activity against resistant strains. Ongoing clinical trials and preclinical studies continue to uncover its full potential, making it a promising candidate for future therapeutic applications in both infectious diseases and inflammatory conditions.